Desmopressin (Acetate)

• Description: Desmopressin Acetate is an analogue of the hormone vasopressin with antidiuretic and antihemorrhagic properties. Desmopressin acetate has selective affinity for the V2 receptor and acts on the distal kidney tubule by increasing the cellular permeability thereby stimulating water reabsorption. This antidiuretic agent is used in the treatment of central diabetes insipidus. An unrelated action of desmopressin acetate is to increases circulating factor VIII and is used in patients with haemophilia and von Willebrand's disease.; A synthetic analog of the pituitary hormone, ARGININE VASOPRESSIN. Its action is mediated by the VASOPRESSIN receptor V2. It has prolonged antidiuretic activity, but little pressor effects. It also modulates levels of circulating FACTOR VIII and VON WILLEBRAND FACTOR.; See also: Desmopressin (has active moiety).
• CAS No.: 62288-83-9
• Product Name: Desmopressin (Acetate)
• Molecular Formula: C48H68N14O14S2
• Molecular Weight: 1129.3 g/mol
• IUPAC Name: acetic acid;(2S)-N-[(2R)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-1-[(4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C46H64N14O12S2.C2H4O2/c47-35(62)15-14-29-40(67)58-32(22-36(48)63)43(70)59-33(45(72)60-18-5-9-34(60)44(71)56-28(8-4-17-52-46(50)51)39(66)53-23-37(49)64)24-74-73-19-16-38(65)54-30(21-26-10-12-27(61)13-11-26)41(68)57-31(42(69)55-29)20-25-6-2-1-3-7-25;1-2(3)4/h1-3,6-7,10-13,28-34,61H,4-5,8-9,14-24H2,(H2,47,62)(H2,48,63)(H2,49,64)(H,53,66)(H,54,65)(H,55,69)(H,56,71)(H,57,68)(H,58,67)(H,59,70)(H4,50,51,52);1H3,(H,3,4)/t28-,29+,30+,31+,32+,33+,34+;/m1./s1
• Standard InChIKey: MLSVJHOYXJGGTR-IFHOVBQLSA-N
• Isomeric SMILES: CC(=O)O.C1C[C@H](N(C1)C(=O)[C@@H]2CSSCCC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N2)CC(=O)N)CCC(=O)N)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)C(=O)N[C@H](CCCN=C(N)N)C(=O)NCC(=O)N
• SMILES: CC(=O)O.C1CC(N(C1)C(=O)C2CSSCCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2)CC(=O)N)CCC(=O)N)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N
• Canonical SMILES: CC(=O)O.C1CC(N(C1)C(=O)C2CSSCCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2)CC(=O)N)CCC(=O)N)CC3=CC=CC=C3)CC4=CC=C(C=C4)O)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N
• Purity: >98%
• Related CAS: 16679-58-6 (Parent)
• Sequence: CYFQNCPRG
• Synonyms: 1-Deamino-8-D-arginine Vasopressin; 1-Desamino-8-arginine Vasopressin; Acetate, Desmopressin; Adiuretin; Adiuretin SD; Apo-Desmopressin; Arginine Vasopressin, Deamino; DDAVP; Deamino Arginine Vasopressin; Desmogalen; Desmopressin; Desmopressin Acetate; Desmopressin Monoacetate; Desmopressin Monoacetate, Trihydrate; Desmopressine Ferring; Desmospray; Desmotabs; Ferring, Desmopressine; Minirin; Minurin; Monoacetate, Desmopressin; Monoacetate, Trihydrate Desmopressin; Nocutil; Octim; Octostim; Trihydrate Desmopressin Monoacetate; Vasopressin, 1-Deamino-8-D-arginine; Vasopressin, 1-Desamino-8-arginine; Vasopressin, Deamino Arginine
• Reference: 1: Karanth L, Barua A, Kanagasabai S, Nair NS. Desmopressin acetate (DDAVP) for preventing and treating acute bleeds during pregnancy in women with congenital bleeding disorders. Cochrane Database Syst Rev. 2019 Feb 13;2:CD009824. doi: 10.1002/14651858.CD009824.pub4. PubMed PMID: 30758840; PubMed Central PMCID: PMC6373982. 2: Altun G, Hemşinli D, Pulathan Z, Civelek A. Emergency coronary bypass surgery in patients under the influence of dualantiplatelet therapy: effects of tranexamic acid and desmopressin acetate. Turk J Med Sci. 2017 Dec 19;47(6). doi: 10.3906/sag-1612-140. PubMed PMID: 29306228. 3: Upmanyu N, Kumar Porwal P. Assay of Desmopressin Acetate in Nasal Spray: Development of Validated Pre Column HPLC-Fluorescence Method. Adv Pharm Bull. 2017 Sep;7(3):451-459. doi: 10.15171/apb.2017.054. Epub 2017 Sep 25. PubMed PMID: 29071228; PubMed Central PMCID: PMC5651067. 4: Cohn JA, Kowalik CG, Reynolds WS, Kaufman MR, Milam DF, Dmochowski RR, Wein AJ. Desmopressin acetate nasal spray for adults with nocturia. Expert Rev Clin Pharmacol. 2017 Dec;10(12):1281-1293. doi: 10.1080/17512433.2017.1394185. Epub 2017 Oct 30. Review. PubMed PMID: 29048257. 5: Korkmaz U, Demir E, Yazici H, Sever MS. Hypertensive pulmonary edema related to desmopressin acetate. Nefrologia. 2017 May - Jun;37(3):349-350. doi: 10.1016/j.nefro.2016.11.008. English, Spanish. PubMed PMID: 28648214. 6: Hara T, Ohtomo Y, Endo A, Niijima S, Yasui M, Shimizu T. Evaluation of Urinary Aquaporin 2 and Plasma Copeptin as Biomarkers of Effectiveness of Desmopressin Acetate for the Treatment of Monosymptomatic Nocturnal Enuresis. J Urol. 2017 Oct;198(4):921-927. doi: 10.1016/j.juro.2017.04.088. Epub 2017 Apr 28. PubMed PMID: 28457803. 7: Orlov D, McCluskey SA, Callum J, Rao V, Moreno J, Karkouti K. Utilization and Effectiveness of Desmopressin Acetate After Cardiac Surgery Supplemented With Point-of-Care Hemostatic Testing: A Propensity-Score-Matched Analysis. J Cardiothorac Vasc Anesth. 2017 Jun;31(3):883-895. doi: 10.1053/j.jvca.2016.11.022. Epub 2016 Nov 17. PubMed PMID: 28169116. 8: Primavessy D, Günday Türeli N, Schneider M. Influence of different stabilizers on the encapsulation of desmopressin acetate into PLGA nanoparticles. Eur J Pharm Biopharm. 2017 Sep;118:48-55. doi: 10.1016/j.ejpb.2016.12.003. Epub 2016 Dec 20. PubMed PMID: 28011093. 9: Li X, Zhang XT, Zhang MY, Wang GC, Feng H, Zhang CQ. [Effects of desmopressin acetate and pituitrin on proliferation, contraction, and secretion of hepatic stellate cells]. Zhonghua Gan Zang Bing Za Zhi. 2016 Aug 20;24(8):569-574. doi: 10.3760/cma.j.issn.1007-3418.2016.08.003. Chinese. PubMed PMID: 27788702. 10: Smego AR, Backeljauw P, Gutmark-Little I. Buccally Administered Intranasal Desmopressin Acetate for the Treatment of Neurogenic Diabetes Insipidus in Infancy. J Clin Endocrinol Metab. 2016 May;101(5):2084-8. doi: 10.1210/jc.2016-1157. Epub 2016 Mar 24. PubMed PMID: 27011115.
• PubChem Compound: 9833407
• Last Modified: Sep 14 2023